![molecular formula C10H14F2O B6187302 7,7-difluorospiro[3.5]nonane-2-carbaldehyde CAS No. 2639448-82-9](/img/no-structure.png)
7,7-difluorospiro[3.5]nonane-2-carbaldehyde
Description
7,7-difluorospiro[3.5]nonane-2-carbaldehyde is a chemical compound with the molecular formula C10H14F2O . It is related to 7,7-difluorospiro[3.5]nonan-2-one .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C9H12F2O/c10-9 (11)3-1-8 (2-4-9)5-7 (12)6-8/h1-6H2 . This represents a spiro compound where two rings of different sizes share a single atom, in this case, a carbon atom.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not fully detailed in the available resources. It is known to be a powder . More specific properties such as melting point, boiling point, and density are not provided .Safety and Hazards
The safety information available indicates that 7,7-difluorospiro[3.5]nonane-2-carbaldehyde may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 7,7-difluorospiro[3.5]nonane-2-carbaldehyde can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, followed by the final conversion to the target compound.", "Starting Materials": [ "2-bromo-2,3,3-trifluorobutane", "1,5-cyclooctadiene", "Sodium hydride", "Acetic acid", "Chloroform", "Sodium borohydride", "Acetic anhydride", "Pyridine", "Sodium hydroxide", "Sulfuric acid", "Sodium chloride", "Sodium sulfate", "Methanol", "Ethanol", "Water" ], "Reaction": [ "Step 1: 2-bromo-2,3,3-trifluorobutane is reacted with 1,5-cyclooctadiene in the presence of sodium hydride and acetic acid to form the intermediate compound 7-bromo-7,7-difluorospiro[3.5]nonane.", "Step 2: The intermediate compound is then treated with sodium borohydride in chloroform to reduce the bromine atom to a hydroxyl group, forming 7-hydroxy-7,7-difluorospiro[3.5]nonane.", "Step 3: The hydroxyl group is then oxidized to a carbonyl group using acetic anhydride and pyridine, forming 7,7-difluorospiro[3.5]nonane-2-carboxylic acid.", "Step 4: The carboxylic acid is then converted to the aldehyde by treatment with sulfuric acid and sodium chloride, followed by neutralization with sodium hydroxide.", "Step 5: The final compound is purified by recrystallization from methanol and ethanol, and dried under vacuum over sodium sulfate." ] } | |
CAS RN |
2639448-82-9 |
Molecular Formula |
C10H14F2O |
Molecular Weight |
188.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
